molecular formula C12H13N3O3S B2819239 Ethyl 2-((4-oxo-4H-pyrido[1,2-a](1,3,5)triazin-2-yl)sulfanyl)propanoate CAS No. 306978-51-8

Ethyl 2-((4-oxo-4H-pyrido[1,2-a](1,3,5)triazin-2-yl)sulfanyl)propanoate

Cat. No.: B2819239
CAS No.: 306978-51-8
M. Wt: 279.31
InChI Key: INTSQZUMZLIXHH-UHFFFAOYSA-N
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Description

Ethyl 2-((4-oxo-4H-pyrido1,2-atriazin-2-yl)sulfanyl)propanoate is a chemical compound with the CAS Number: 306978-51-8 . It has a molecular weight of 279.315 and its IUPAC name is ethyl 2- [ (4-oxo-4H-pyrido [1,2-a] [1,3,5]triazin-2-yl)sulfanyl]propanoate .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H13N3O3S/c1-3-18-10(16)8(2)19-11-13-9-6-4-5-7-15(9)12(17)14-11/h4-8H,3H2,1-2H3 . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3 and a boiling point of 394.7±44.0 °C at 760 mmHg . Unfortunately, the melting point is not specified in the search results .

Scientific Research Applications

Chemical Synthesis and Reactivity

Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates have been reported to react with S-methylisothiosemicarbazide hydroiodide at the ethoxalyl group, forming triazinones upon refluxing in pyridine or triazine diones when refluxed in ethanol. These reactions demonstrate the compound's utility in synthesizing diverse heterocyclic compounds with potential biological activity (Vetyugova et al., 2018).

Heterocyclic Compound Synthesis

The synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates via pyrimidine ring annulation showcases the compound's role in creating complex heterocyclic structures, which are often explored for various pharmaceutical applications (Dolzhenko et al., 2006).

Novel Heterocyclic Derivatives with Potential Biological Activities

Synthesis of novel heterocycles, such as pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives, from ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate derivatives, demonstrates the versatility of ethyl 2-((4-oxo-4H-pyrido1,2-atriazin-2-yl)sulfanyl)propanoate in synthesizing compounds that can be further evaluated for various biological activities (Arrault et al., 2002).

These studies highlight the chemical versatility and potential applications of Ethyl 2-((4-oxo-4H-pyrido1,2-atriazin-2-yl)sulfanyl)propanoate in the synthesis of complex molecules that may have diverse applications in scientific research, especially in the development of new pharmaceuticals, agrochemicals, and materials.

Safety and Hazards

The safety information for this compound includes the following pictograms: GHS07, and the signal word is "Warning" . The hazard statements include H302, H312, and H332 . The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .

Properties

IUPAC Name

ethyl 2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylpropanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3O3S/c1-3-18-10(16)8(2)19-11-13-9-6-4-5-7-15(9)12(17)14-11/h4-8H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INTSQZUMZLIXHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(C)SC1=NC(=O)N2C=CC=CC2=N1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13N3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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